Cas no 37066-21-0 (3-(thiophene-2-carbonyl)furan)

• Product Name: 3-(thiophene-2-carbonyl)furan
• CAS No: 37066-21-0
• MF: C₉H₆O₂S
• MW: 178.207741260529
• CID: 5042056
• Update Time: 2025-11-02

3-(thiophene-2-carbonyl)furan Chemical and Physical Properties

Names and Identifiers

• Methanone, 3-furanyl-2-thienyl-
• 3-(thiophene-2-carbonyl)furan

• Inchi： 1S/C9H6O2S/c10-9(7-3-4-11-6-7)8-2-1-5-12-8/h1-6H
• InChI Key： XDBKHVVQZHZYQI-UHFFFAOYSA-N
• SMILES： C(C1C=COC=1)(C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 3-(thiophene-2-carbonyl)furan

Exploring the Versatile Applications of 3-(Thiophene-2-carbonyl)furan (CAS No. 37066-21-0)

The chemical compound 3-(Thiophene-2-carbonyl)furan (CAS No. 37066-21-0) has garnered significant attention in recent years due to its unique structural properties and wide-ranging applications in various industries. As researchers continue to explore novel organic compounds with potential in material science and pharmaceutical development, this particular thiophene-furan hybrid molecule stands out for its remarkable characteristics.

From a structural perspective, 3-(Thiophene-2-carbonyl)furan combines the electron-rich nature of thiophene rings with the oxygen-containing furan moiety, creating a versatile building block for more complex molecular architectures. This combination makes it particularly interesting for researchers working on organic electronic materials, a rapidly growing field that addresses the increasing demand for sustainable and efficient electronic components.

The synthesis of 3-(Thiophene-2-carbonyl)furan derivatives has become a focal point in modern organic chemistry, especially in the development of photovoltaic materials for solar energy applications. Recent studies have shown that compounds containing both thiophene and furan units can exhibit excellent light-absorption properties and charge transport characteristics, making them promising candidates for next-generation organic solar cells.

In the pharmaceutical sector, researchers are investigating the potential of 3-(Thiophene-2-carbonyl)furan-based compounds as scaffolds for drug development. The presence of both heterocyclic rings in this molecule provides multiple sites for structural modification, allowing medicinal chemists to fine-tune biological activity. While not a drug itself, this compound serves as a valuable intermediate in the synthesis of potentially bioactive molecules targeting various therapeutic areas.

The material science community has shown particular interest in 37066-21-0 for its potential applications in conductive polymers and organic semiconductors. The compound's ability to facilitate π-electron delocalization makes it attractive for creating materials with tunable electronic properties. This aligns perfectly with current industry trends toward flexible electronics and wearable technology, where such organic compounds offer advantages over traditional inorganic semiconductors.

Environmental considerations have also driven research into thiophene-furan hybrid molecules like 3-(Thiophene-2-carbonyl)furan. As industries seek more sustainable alternatives to conventional materials, these organic compounds present eco-friendly options with comparable or superior performance characteristics. Their potential biodegradability and lower toxicity profile make them particularly appealing for green chemistry applications.

From a commercial perspective, the market for specialty chemical intermediates like 3-(Thiophene-2-carbonyl)furan has been steadily growing. Chemical suppliers and research institutions are increasingly stocking this compound to meet the rising demand from academic and industrial researchers. The compound's versatility as a building block for more complex structures ensures its continued relevance in chemical synthesis.

Quality control and characterization of CAS No. 37066-21-0 remain crucial aspects for researchers and manufacturers. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify the purity and structural integrity of this compound. These quality assurance measures are particularly important when the material is intended for high-value applications in electronics or pharmaceutical research.

The future research directions for 3-(Thiophene-2-carbonyl)furan appear promising, with several potential avenues for exploration. Scientists are particularly interested in developing novel synthetic routes to improve yield and purity, as well as investigating its incorporation into more complex molecular systems. The compound's unique electronic properties continue to inspire innovations in organic electronics and functional materials.

For researchers working with 37066-21-0, proper handling and storage procedures are essential to maintain the compound's stability. While not classified as hazardous, standard laboratory precautions should be observed when working with this chemical. Appropriate storage conditions, typically in a cool, dry environment protected from light, help preserve its quality over extended periods.

In conclusion, 3-(Thiophene-2-carbonyl)furan (CAS No. 37066-21-0) represents an important class of organic compounds with diverse applications across multiple scientific disciplines. Its unique structural features and adaptable chemistry make it a valuable tool for researchers developing advanced materials, pharmaceutical candidates, and sustainable technologies. As scientific understanding of this compound continues to grow, so too will its potential applications in addressing some of today's most pressing technological and environmental challenges.